Cas no 19841-74-8 (1,4-Cyclohexadiene,1-ethyl-)
1,4-Cyclohexadiene,1-ethyl- structure
Product Name:1,4-Cyclohexadiene,1-ethyl-
1,4-Cyclohexadiene,1-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Cyclohexadiene,1-ethyl-
- 1-Ethyl-1,4-cyclohexadiene
- 1-ethylcyclohexa-1,4-diene
- FT-0691026
- NSC102771
- 19841-74-8
- DTXSID40173585
- 1,4-Cyclohexadiene, 1-ethyl-
- NSC 102771
- PUQJLFYISQDJKP-UHFFFAOYSA-N
- AKOS006274310
- NSC-102771
- InChI=1/C8H12/c1-2-8-6-4-3-5-7-8/h3-4,7H,2,5-6H2,1H
-
- Inchi: 1S/C8H12/c1-2-8-6-4-3-5-7-8/h3-4,7H,2,5-6H2,1H3
- InChI Key: PUQJLFYISQDJKP-UHFFFAOYSA-N
- SMILES: C1(=CCC=CC1)CC
Computed Properties
- Exact Mass: 108.09396
- Monoisotopic Mass: 108.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 2.5
Experimental Properties
- Density: 0.841
- Boiling Point: 137.5°Cat760mmHg
- Flash Point: 19°C
- Refractive Index: 1.474
- PSA: 0
- LogP: 2.67280
1,4-Cyclohexadiene,1-ethyl- Related Literature
-
1. Thermal unimolecular decomposition of 1-ethylcyclohexa-1,4-diene, 1,2-dimethylcyclohexa-1,4-diene and bicyclo[4,3,0]nona-1(6), 3-dieneA. T. Cocks,H. M. Frey,R. G. Hopkins J. Chem. Soc. Faraday Trans. 1 1972 68 1287
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A. R. Pinder,Herchel Smith J. Chem. Soc. 1954 113
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Ji Won Han,Hyun Soo Jin,Yoon Jeong Kim,Ji Sun Heo,Woo-Hee Kim,Ji-Hoon Ahn,Tae Joo Park J. Mater. Chem. C 2023 11 3743
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